Cas no 1934628-70-2 (1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine)

• Product Name: 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine
• CAS No: 1934628-70-2
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6349404
• PubChem ID: 71670751
• Update Time: 2025-05-20

1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine
• EN300-1769957
• AKOS016025633
• 1934628-70-2

• Inchi： 1S/C10H15NS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h6-7H,2-5,11H2,1H3
• InChI Key： ZRFCCROLXQXDDG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)N)C2=C1CCCC2

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine

1-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-yl)ethan-1-amine: An Emerging Compound in Medicinal Chemistry

1-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)ethan-1-amine (CAS No. 1934628-70-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The core structure of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine features a tetrahydrobenzothiophene ring fused with an ethylamine group. This combination provides a scaffold that can be readily modified to explore a wide range of biological activities. Recent studies have highlighted the importance of this compound in various pharmacological contexts, making it a promising candidate for further research and development.

In the realm of drug discovery, the structural diversity and functional versatility of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine have been leveraged to design and synthesize novel derivatives with enhanced pharmacological profiles. For instance, researchers have explored the substitution of the ethylamine group with various functional groups to modulate its binding affinity to specific receptors and improve its pharmacokinetic properties.

One of the key areas where 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine has shown promise is in the treatment of neurological disorders. Studies have demonstrated that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissue models. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In addition to its therapeutic potential, 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine has also been explored for its use as a research tool in understanding the mechanisms underlying various diseases. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating cellular processes involved in inflammation and neurodegeneration.

The synthesis of 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)ethan-1-amine has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the reaction of 3-bromotetrahydrobenzothiophene with ethylamine under appropriate conditions. The resulting product can then be further modified through subsequent reactions to generate a range of derivatives with tailored properties.

In conclusion, 1-(4,5,6,7-tetrahydro-1-benzothiophen-3-y l)ethan - 1 - amine (CAS No. 1934628 - 70 - 2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.